Cas no 6794-04-3 ( )
structure
Product Name:
CAS No:6794-04-3
MF:C13H18O4
MW:238.279624462128
CID:967922
PubChem ID:289431
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetoxy-2'-benzyloxy-diethylether;
- NSC151210
- DTXSID80302478
- SCHEMBL17459104
- 6794-04-3
- NSC-151210
- AKOS024323959
- 2-[2-(benzyloxy)ethoxy]ethyl acetate
-
-
- Inchi: 1S/C13H18O4/c1-12(14)17-10-9-15-7-8-16-11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
- InChI Key: GAIAWYSTWUKJRS-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCOCCOC(C)=O
Computed Properties
- Exact Mass: 238.12100
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 1.78290
Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
6794-04-3 ( ) Related Products
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